Cas no 2446-00-6 (Glutamic acid,3-(1-methylethyl)-)

Glutamic acid,3-(1-methylethyl)- structure
2446-00-6 structure
Product Name:Glutamic acid,3-(1-methylethyl)-
CAS No:2446-00-6
MF:C8H15NO4
MW:189.209002733231
CID:275419
PubChem ID:255940
Update Time:2025-04-19

Glutamic acid,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Glutamic acid,3-(1-methylethyl)-
    • (2S)-2-amino-3-propan-2-ylpentanedioic acid
    • 3-Cyclopentene-1-acetaldehyde, 3-(1-methylethyl)-
    • 3-Isopropylcyclopent-3-en-1-acetaldehyd
    • 3-Isopropyl-glutaminsaeure
    • CTK2E0817
    • NSC82074
    • NSC-82074
    • NCIOpen2_000800
    • DTXSID00947325
    • 2446-00-6
    • 3-propan-2-ylglutamic acid
    • Inchi: 1S/C8H15NO4/c1-4(2)5(3-6(10)11)7(9)8(12)13/h4-5,7H,3,9H2,1-2H3,(H,10,11)(H,12,13)
    • InChI Key: MOPYLICRFHPQOR-UHFFFAOYSA-N
    • SMILES: OC(C(C(CC(=O)O)C(C)C)N)=O

Computed Properties

  • Exact Mass: 189.10015
  • Monoisotopic Mass: 189.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.223
  • Boiling Point: 341.3°Cat760mmHg
  • Flash Point: 160.2°C
  • Refractive Index: 1.502
  • PSA: 100.62
  • LogP: 0.84550
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